Cas no 869944-84-3 (5-(Cyclohexylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(Cyclohexylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 869944-84-3
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• MDL: MFCD03423487
• CID: 3111650
• PubChem ID: 17060529
• Update Time: 2025-08-04

5-(Cyclohexylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(Cyclohexylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol
• CS-0322209
• 3-(cyclohexylmethyl)-4-methyl-1H-1,2,4-triazole-5-thione
• H22759
• MFCD03423487
• BBL017728
• AKOS003356755
• 5-(cyclohexylmethyl)-4-methyl-2H-1,2,4-triazole-3-thione
• VS-06439
• ALBB-003374
• STK475950
• 869944-84-3

• MDL： MFCD03423487
• Inchi： 1S/C10H17N3S/c1-13-9(11-12-10(13)14)7-8-5-3-2-4-6-8/h8H,2-7H2,1H3,(H,12,14)
• InChI Key： QCXFKLJDFZTMCD-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CC2CCCCC2)N1C

Computed Properties

• Exact Mass: 211.11431873Da
• Monoisotopic Mass: 211.11431873Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(Cyclohexylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol

Professional Introduction to 5-(Cyclohexylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol (CAS No. 869944-84-3)

5-(Cyclohexylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 869944-84-3, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a Cyclohexylmethyl substituent and a thiol group, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 5-(Cyclohexylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol consists of a triazole ring system substituted with various functional groups. The Cyclohexylmethyl moiety contributes to the compound's lipophilicity, which can influence its absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, the thiol group (-SH) is known for its reactivity and potential role in biological interactions. These structural attributes make this compound an interesting subject for studying its pharmacological effects and mechanisms of action.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from triazole compounds due to their broad spectrum of biological activities. Research has demonstrated that triazoles can exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The specific combination of a Cyclohexylmethyl group and a thiol moiety in 5-(Cyclohexylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol may contribute to its unique pharmacological profile. For instance, the thiol group can participate in redox reactions and interact with biological targets such as enzymes and proteins.

One of the most compelling aspects of this compound is its potential application in the development of new drugs targeting chronic diseases. Current research indicates that triazole derivatives can modulate various cellular pathways involved in disease progression. The Cyclohexylmethyl substituent may enhance the compound's binding affinity to specific biological targets, while the thiol group could provide a site for further chemical modification to improve drug efficacy and selectivity. These features make 5-(Cyclohexylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol a valuable scaffold for medicinal chemists.

The synthesis of 5-(Cyclohexylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and nucleophilic substitutions are often employed to construct the triazole ring system. The introduction of the Cyclohexylmethyl group and the thiol moiety necessitates precise control over reaction conditions to avoid unwanted side products. Despite these challenges, the synthesis of this compound demonstrates the versatility of modern organic chemistry in creating complex molecular structures.

Evaluation of the pharmacological properties of 5-(Cyclohexylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol has revealed several promising findings. Preclinical studies have shown that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in various diseases. The presence of the thiol group appears to play a crucial role in these interactions by facilitating binding or participating in post-translational modifications. Additionally, the lipophilic nature imparted by the Cyclohexylmethyl substituent may enhance membrane permeability and improve drug delivery.

The potential therapeutic applications of 5-(Cyclohexylmethyl)-4-methyl-4H-1,2,4-triazole-3-thiol are broad and span multiple disease areas. In oncology research, for example, triazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The unique structural features of this compound may enable it to interact with these targets in a novel way compared to existing drugs. Similarly, in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD), triazoles have demonstrated anti-inflammatory effects by modulating immune responses.

In conclusion，5-(Cyclohexylmethyl)-4-methyl-4H-1，2，4-triazole -3-thiol (CAS No.869944 -84 -3) represents an exciting opportunity for further exploration in pharmaceutical research。 Its distinctive structure，comprising both a lipophilicCyclohexylmethyl substituent and a reactive thiol group，positions it as a versatile scaffold for developing novel therapeutic agents。 Ongoing studies are expected to uncover additional insights into its pharmacological properties，mechanisms of action，and potential clinical applications。 As our understanding of disease mechanisms continues to evolve，compounds like 5-(Cyclohexylmethyl)-4-methyl -4H -1，2，4-triazole -3-thiol will play an increasingly important role in addressing unmet medical needs。